Cas no 1261850-72-9 (3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone
• CAS No: 1261850-72-9
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• CID: 4988191
• Update Time: 2025-06-25

3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8ClF3O3/c11-4-3-9(16)7-5-6(1-2-8(7)15)17-10(12,13)14/h1-2,5,15H,3-4H2
• InChI Key： BRMKOMHOZCPVTQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=C(C=1)OC(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Additional information on 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone

Professional Introduction to 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone (CAS No. 1261850-72-9)

3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone, identified by its Chemical Abstracts Service (CAS) number 1261850-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone comprises a benzophenone core substituted with a chlorine atom at the 3-position, a hydroxyl group at the 2'-position, and a trifluoromethoxy group at the 5'-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization. The presence of both hydroxyl and trifluoromethoxy groups enhances its reactivity, allowing for diverse chemical transformations that can lead to the synthesis of complex pharmacophores.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The trifluoromethoxy group in 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone is particularly noteworthy, as it has been shown to increase lipophilicity and binding affinity in several drug candidates. This feature has made it a valuable building block in medicinal chemistry, particularly for the design of small-molecule inhibitors targeting enzyme-catalyzed reactions.

One of the most compelling applications of 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone lies in its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop potent and selective kinase inhibitors that exhibit promising preclinical activity. For instance, derivatives of 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many tumor cells.

The hydroxyl group at the 2'-position of 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone provides an additional site for functionalization, enabling the attachment of various pharmacophoric groups through etherification or esterification reactions. This flexibility has allowed chemists to explore diverse structural motifs and optimize drug-like properties such as solubility, permeability, and metabolic stability. Moreover, the chlorine atom at the 3-position can be readily displaced by nucleophiles under appropriate conditions, facilitating further derivatization and tailoring of the molecule's biological activity.

In academic research, 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone has been employed in studies aimed at understanding the impact of fluorine substitution on molecular interactions. Computational modeling and experimental techniques have been used to elucidate how the presence of fluorine atoms influences binding affinity and selectivity. These studies have provided valuable insights into designing more effective drugs with improved target specificity and reduced off-target effects.

The pharmaceutical industry has also recognized the potential of 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone as a key intermediate in drug development pipelines. Several multinational corporations have incorporated this compound into their research portfolios, exploring its utility in synthesizing novel therapeutics for unmet medical needs. The compound's versatility and synthetic accessibility make it an attractive choice for both academic laboratories and industrial settings seeking to develop innovative drug candidates.

The synthesis of 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions to introduce the chlorine atom, followed by selective hydroxyllation and methylation to install the hydroxyl and trifluoromethoxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research purposes.

The safety profile of 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone is another critical consideration in its application within pharmaceutical research. While not classified as hazardous or regulated under strict controls, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are advised to use standard personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound to minimize exposure risks.

The future prospects for 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone are promising, with ongoing research aimed at expanding its utility in drug discovery and development. Innovations in synthetic chemistry and biocatalysis may further enhance its accessibility and applicability. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical candidates.

In conclusion, 3-Chloro-2'-hydroxy-5'-(trifluoromethoxy)propiophenone (CAS No. 1261850-72-9) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further.